Cas no 5663-91-2 (Benzeneethanamine, N-octyl-)

• Product Name: Benzeneethanamine, N-octyl-
• CAS No: 5663-91-2
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• CID: 348257
• PubChem ID: 3698477
• Update Time: 2025-04-19

Benzeneethanamine, N-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, N-octyl-
• N-(2-phenylethyl)octan-1-amine
• AKOS001481287
• DTXSID90395199
• 5663-91-2
• SCHEMBL11151836
• CCG-356542

• Inchi： 1S/C16H27N/c1-2-3-4-5-6-10-14-17-15-13-16-11-8-7-9-12-16/h7-9,11-12,17H,2-6,10,13-15H2,1H3
• InChI Key： IPCWLAWINISDKI-UHFFFAOYSA-N
• SMILES： N(CCC1C=CC=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 233.21451
• Monoisotopic Mass: 233.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03